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Compound of Interest

Compound Name: 1,2,4,5-Benzenetetrol

Cat. No.: B1197355 Get Quote

Essential Safety and Handling Guide for 1,2,4,5-
Benzenetetrol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,2,4,5-Benzenetetrol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment
1,2,4,5-Benzenetetrol is classified as harmful if swallowed, causes skin irritation, serious eye

damage, and may cause respiratory irritation.[1] Adherence to proper personal protective

equipment (PPE) protocols is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[2] A face shield should be

used in conjunction with

goggles when there is a risk of

splashing.[3]

Protects against dust,

splashes, and direct contact

that can cause serious eye

damage.[1]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Polyvinyl Alcohol,

Viton).[3] Wear fire/flame

resistant and impervious

clothing.[2]

Prevents skin contact which

can cause irritation.[1] Gloves

must be inspected before use.

[2]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded,

or if irritation or other

symptoms are experienced.[2]

A full-facepiece respirator with

an organic vapor cartridge and

particulate prefilters is

recommended.[3]

Protects against inhalation of

dust and aerosols which may

cause respiratory irritation.[1]

[2]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

integrity of the chemical.

Handling Procedures

Ventilation: Always handle 1,2,4,5-Benzenetetrol in a well-ventilated area.[2] The use of a

fume hood is the best practice to minimize inhalation exposure.[3]

Avoid Dust Formation: Take measures to prevent the formation of dust and aerosols during

handling.[2]
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Tools: Use non-sparking tools to prevent ignition sources.[2]

Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking.[4] Contaminated work clothes should be laundered by individuals informed of the

hazards.[3]

Emergency Stations: Ensure that eyewash stations and safety showers are in close

proximity to the workstation.[4]

Storage Procedures

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]

Store apart from foodstuff containers.[2]

Disposal Plan
The disposal of 1,2,4,5-Benzenetetrol and its waste must be handled with care to prevent

environmental contamination and adhere to regulations.

Disposal Procedures

Collection: Collect waste material in suitable, closed, and properly labeled containers for

disposal.[2]

Waste Classification: It may be necessary to dispose of 1,2,4,5-Benzenetetrol as a

hazardous waste.[3]

Regulatory Compliance: Dispose of the contents and container to an approved waste

disposal plant in accordance with local, state, and federal regulations.[4]

Spill Cleanup: In case of a spill, evacuate the area.[3] Wear appropriate PPE, collect the

powdered material in a safe manner, and deposit it in sealed containers for disposal.[3]

Ventilate and wash the area after cleanup is complete.[3]
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Workflow for Safe Handling and Disposal

Workflow for Safe Handling and Disposal of 1,2,4,5-Benzenetetrol

Preparation

Handling

Storage Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Proceed to Handling

Use Non-Sparking Tools

Avoid Dust Formation

Store in a Tightly Closed Container

After Use

Collect Waste in a Labeled, Sealed Container

Generate Waste

Keep in a Cool, Dry, Well-Ventilated Place
Dispose as Hazardous Waste

(Follow Regulations)
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Caption: Safe handling and disposal workflow for 1,2,4,5-Benzenetetrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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